Ivabradine-d3 Hydrochloride

Specification

• Description: Ivabradine-d3 is intended for use as an internal standard for the quantification of ivabradine by GC- or LC-MS. Ivabradine is a hyperpolarization-activated cyclic nucleotide-gated (HCN) channel blocker that blocks the mixed sodium/potassium inward funny current (If) in HEK293 cells expressing mouse HCN1, human HCN2, and human HCN4 (EC50s = 4.5, 4.52, and 4.28 μM, respectively). In vivo, ivabradine (10 mg/kg per day) reduces heart rate, incidence of ventricular tachycardia and ventricular fibrillation, and arrhythmic mortality in a rat model of myocardial infarction. Formulations containing ivabradine have been used in the treatment of heart failure and angina.; Labeled Ivabradine. Selective bradycardic agent with direct effect on the pacemaker If current of the sinoatrial node. Antianginal.; The hydrochloride salt form of isotope labelled Ivabradine which is an inhibitor of If current of the sinoatrial node and could used in the treatment of Chronic stable angina.
• CAS No.: 1217809-61-4
• Molecular Formula: C27H37ClN2O5
• Molecular Weight: 508.1 g/mol
• IUPAC Name: 3-[3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methyl-(trideuteriomethyl)amino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one;hydrochloride
• Standard InChI: InChI=1S/C27H36N2O5.ClH/c1-28(17-21-11-20-14-25(33-4)26(34-5)16-22(20)21)8-6-9-29-10-7-18-12-23(31-2)24(32-3)13-19(18)15-27(29)30;/h12-14,16,21H,6-11,15,17H2,1-5H3;1H/t21-;/m1./s1/i1D3
• Standard InChI Key: HLUKNZUABFFNQS-AFMQDYKRSA-N
• Isomeric SMILES: [2H]C([2H])([2H])N(CCCN1CCC2=CC(=C(C=C2CC1=O)OC)OC)C[C@H]3CC4=CC(=C(C=C34)OC)OC.Cl
• SMILES: CN(CCCN1CCC2=CC(=C(C=C2CC1=O)OC)OC)CC3CC4=CC(=C(C=C34)OC)OC.Cl
• Canonical SMILES: CN(CCCN1CCC2=CC(=C(C=C2CC1=O)OC)OC)CC3CC4=CC(=C(C=C34)OC)OC.Cl
• Appearance: Tan Solid
• Melting Point: 99-102°C